2-[2-(6-Chloro-hexyloxy)-ethoxy]-ethyl-ammonium chloride

• IUPAC Name: 2-[2-(6-chlorohexoxy)ethoxy]ethylazanium;chloride
• InChI: InChI=1S/C10H22ClNO2.ClH/c11-5-3-1-2-4-7-13-9-10-14-8-6-12;/h1-10,12H2;1H
• InChI Key: KRGPBUVQAULFOQ-UHFFFAOYSA-N
• Canonical SMILES: C(CCCCl)CCOCCOCC[NH3+].[Cl-]
• Molecular Formula: C10H23Cl2NO2
• Molecular Weight: 260.20 g/mol

Description

2-[2-(6-Chloro-hexyloxy)-ethoxy]-ethyl-ammonium chloride is a useful research compound. Its molecular formula is C10H23Cl2NO2 and its molecular weight is 260.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Catalysis and Chemical Reactions : Ethyl chloride decomposition on oxide-supported platinum catalysts can produce gas-phase ethylene, ethane, methane, and hydrogen chloride, with enhanced reaction rates in the presence of hydrogen (McGee, Driessen, & Grassian, 1995). Another study reports the synthesis of star-shaped poly(acrylamide-co-(2-(acryloyloxy)ethyl) trimethyl ammonium chloride) for controlled drug transport and release (Katime et al., 2013).

• Ionic Liquids and Solvents : The synthesis and characterization of hydrophobic ionic liquids containing trialkyl(2-ethoxy-2-oxoethyl)ammonium or N-(1-methylpyrrolidyl-2-ethoxy-2-oxoethyl)ammonium cations with alkyl chains have been explored (Messadi et al., 2013).

• Agricultural Applications : Chlormequat chloride treatment improves wheat yield in semi-arid regions by increasing root growth, stomatal resistance, and water-use efficiency (De et al., 1982).

• Polymer Chemistry and DNA Interaction : A light-switchable polymer has been developed that can condense and release double-strand DNA, and switch from antibacterial to non-toxic activity against Escherichia coli bacterial cells (Sobolčiak et al., 2013).

• Enzymatic Studies : Benzethonium chloride selectively inhibits arylaminopeptidases and proline iminopeptidases in human whole saliva, with a competitive nature (Mäkinen, 1968).

• Environmental Science and Treatment : Research on modified straw for wastewater treatment shows that it can adsorb more phosphate than non-modified straw, indicating potential applications in environmental remediation (Cai Ming, 2012).